Cas no 907972-57-0 (1-(3-fluorophenyl)piperazin-2-one)

• Product name: 1-(3-fluorophenyl)piperazin-2-one
• CAS No: 907972-57-0
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 69428
• PubChem ID: 50878558

1-(3-fluorophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-2-piperazinone
• 1-(3-fluorophenyl)piperazin-2-one
• EN300-151610
• SCHEMBL1583660
• AB37045
• FT-0728825
• 907972-57-0
• CHEMBL4550956
• AKOS005145838
• DTXSID70678917

• Inchi： InChI=1S/C10H11FN2O/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14/h1-3,6,12H,4-5,7H2
• InChI Key： ZJDYAQQZZRVJQS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(N2CCNCC2=O)=C1

Computed Properties

• Exact Mass: 194.08600
• Monoisotopic Mass: 194.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.225
• Boiling Point: 410.948 °C at 760 mmHg
• Flash Point: 202.334 °C
• PSA: 32.34000
• LogP: 1.15570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines